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CAS No.: 39377-38-3

Cat. No.: B1197358

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in

both normal physiological functions, such as wound healing and development, and in

pathological conditions, most notably in tumor growth and metastasis. The ability to modulate

angiogenesis is a key area of research in drug development. Gold sodium thiomalate (GST),

a gold-containing compound historically used in the treatment of rheumatoid arthritis, has

demonstrated potential as an inhibitor of angiogenesis.[1] These application notes provide

detailed protocols for assessing the anti-angiogenic properties of GST in vitro, focusing on key

steps of the angiogenic cascade: endothelial cell proliferation, migration, and tube formation.

Mechanism of Action
While the precise anti-angiogenic mechanism of gold sodium thiomalate is not fully

elucidated, evidence suggests it exerts its effects through the inhibition of key cellular

processes in endothelial cells. GST has been shown to suppress the proliferation of human

umbilical vein endothelial cells (HUVECs) in a dose-dependent manner.[2] The anti-
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inflammatory properties of GST may also contribute to its anti-angiogenic effects. For instance,

GST can inhibit the expression of adhesion molecules on endothelial cells, which are crucial for

the interaction with other cell types during angiogenesis.[3][4]

Studies on other gold compounds, such as gold nanoparticles, suggest a potential mechanism

involving the inhibition of vascular endothelial growth factor (VEGF) signaling, a critical pathway

in angiogenesis. This inhibition may occur at the level of the VEGF receptor 2 (VEGFR-2) and

downstream signaling molecules like Src and Akt.[5] Although direct evidence for GST is still

emerging, it is hypothesized that GST may interfere with these key signaling pathways to exert

its anti-angiogenic effects.

Key Applications
Screening: Rapidly screen gold sodium thiomalate and its derivatives for anti-angiogenic

activity.

Mechanism of Action Studies: Investigate the cellular and molecular mechanisms by which

gold sodium thiomalate inhibits angiogenesis.

Drug Development: Evaluate the potential of gold sodium thiomalate as a lead compound

for the development of novel anti-cancer or anti-inflammatory therapies targeting

angiogenesis.

Data Presentation
The following tables summarize the expected quantitative data from the described in vitro

angiogenesis assays.

Table 1: Effect of Gold Sodium Thiomalate on Endothelial Cell Proliferation
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Concentrati
on of GST

Cell Type
Assay
Duration

Inhibition of
Proliferatio
n (%)

IC50 Reference

1 µg/mL HUVEC -
Inhibition

observed
Not reported [2]

100 µM

Human

Synovial

Cells

4 days 50% 100 µM [6]

Note: Data from synovial cells is included as a relevant indicator of anti-proliferative effects,

though endothelial cell-specific IC50 values should be determined experimentally.

Table 2: Effect of Gold Sodium Thiomalate on Endothelial Cell Tube Formation

Concentration
of GST (µg/mL)

Cell Type
Assay
Duration
(hours)

Inhibition of
Total Tube
Length (%)

Notes

To be determined HUVEC 4-18 To be determined

Optimal

concentrations

need to be

determined

empirically. A

starting range of

1-100 µg/mL is

recommended

based on

proliferation data.

To be determined HUVEC 4-18 To be determined

To be determined HUVEC 4-18 To be determined

Table 3: Effect of Gold Sodium Thiomalate on Endothelial Cell Migration
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Concentration
of GST (µg/mL)

Cell Type
Assay
Duration
(hours)

Inhibition of
Wound
Closure (%)

Notes

To be determined HUVEC 12-24 To be determined

Optimal

concentrations

need to be

determined

empirically. A

starting range of

1-100 µg/mL is

recommended

based on

proliferation data.

To be determined HUVEC 12-24 To be determined

To be determined HUVEC 12-24 To be determined

Experimental Protocols
Endothelial Cell Proliferation Assay ([³H]-Thymidine
Incorporation)
This assay measures the effect of gold sodium thiomalate on the proliferation of endothelial

cells by quantifying the incorporation of [³H]-thymidine into newly synthesized DNA.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial Cell Growth Medium (EGM)

Fetal Bovine Serum (FBS)

Gold Sodium Thiomalate (GST)

[³H]-Thymidine
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Trypsin-EDTA

96-well tissue culture plates

Scintillation counter

Protocol:

Cell Seeding: Seed HUVECs into 96-well plates at a density of 2 x 10³ to 5 x 10³ cells/well in

EGM supplemented with 10% FBS. Allow cells to adhere overnight at 37°C in a 5% CO₂

incubator.

Treatment: Prepare serial dilutions of GST in EGM with a reduced serum concentration (e.g.,

2% FBS). Remove the overnight culture medium from the cells and replace it with the

medium containing different concentrations of GST. Include a vehicle control (medium

without GST). A recommended starting concentration range is 1-100 µg/mL.

Incubation: Incubate the plates for 24-48 hours at 37°C in a 5% CO₂ incubator.

[³H]-Thymidine Labeling: Add 1 µCi of [³H]-thymidine to each well and incubate for an

additional 18-24 hours.

Harvesting: Aspirate the medium and wash the cells twice with ice-cold PBS. Add 100 µL of

0.25% Trypsin-EDTA to each well and incubate for 5 minutes at 37°C to detach the cells.

Quantification: Harvest the cells onto glass fiber filters using a cell harvester. Wash the filters

with distilled water and ethanol. Allow the filters to dry completely. Place the filters in

scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation

counter.

Data Analysis: Express the data as counts per minute (CPM) and calculate the percentage of

inhibition of proliferation for each GST concentration relative to the vehicle control.

Endothelial Cell Tube Formation Assay
This assay assesses the ability of endothelial cells to form capillary-like structures (tubes) on a

basement membrane matrix, a key step in angiogenesis.
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Materials:

HUVECs

EGM

FBS

Gold Sodium Thiomalate (GST)

Basement membrane matrix (e.g., Matrigel®)

96-well tissue culture plates (pre-chilled)

Calcein AM (for visualization)

Fluorescence microscope

Protocol:

Plate Coating: Thaw the basement membrane matrix on ice. Pipette 50 µL of the cold matrix

into each well of a pre-chilled 96-well plate. Ensure the entire surface of the well is covered.

Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.[4][6]

Cell Preparation: Harvest HUVECs and resuspend them in EGM with reduced serum (e.g.,

2% FBS) at a concentration of 2 x 10⁵ cells/mL.

Treatment: Prepare different concentrations of GST in the cell suspension. A recommended

starting range is 1-100 µg/mL.

Seeding: Gently add 100 µL of the cell suspension (containing 2 x 10⁴ cells) with or without

GST to each matrix-coated well.

Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 4-18 hours. Monitor tube

formation periodically under a light microscope.[4]

Visualization: For quantitative analysis, the tubes can be visualized by staining the cells with

Calcein AM. Remove the medium and gently wash the cells with PBS. Add Calcein AM
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solution (2 µg/mL in PBS) and incubate for 30 minutes at 37°C.

Imaging and Quantification: Capture images of the tube network using a fluorescence

microscope. Quantify the extent of tube formation by measuring parameters such as total

tube length, number of junctions, and number of loops using angiogenesis analysis software

(e.g., ImageJ with the Angiogenesis Analyzer plugin).

Data Analysis: Calculate the percentage of inhibition of each parameter for each GST

concentration relative to the vehicle control.

Endothelial Cell Migration Assay (Scratch Assay)
This assay evaluates the effect of gold sodium thiomalate on the directional migration of

endothelial cells, which is essential for the formation of new blood vessels.

Materials:

HUVECs

EGM

FBS

Gold Sodium Thiomalate (GST)

Mitomycin C (optional, to inhibit proliferation)

24-well tissue culture plates

P200 pipette tip or a scratcher

Inverted microscope with a camera

Protocol:

Cell Seeding: Seed HUVECs into 24-well plates and grow them to form a confluent

monolayer.
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Inhibition of Proliferation (Optional): To ensure that the closure of the scratch is due to

migration and not proliferation, you can pre-treat the cells with Mitomycin C (10 µg/mL) for 2

hours before making the scratch.

Creating the Scratch: Using a sterile P200 pipette tip, create a straight "scratch" or cell-free

area through the center of the cell monolayer.

Washing: Gently wash the wells with PBS to remove any detached cells.

Treatment: Add fresh EGM with reduced serum containing different concentrations of GST to

the wells. Include a vehicle control. A recommended starting concentration range is 1-100

µg/mL.

Imaging: Immediately after adding the treatment, capture an image of the scratch in each

well using an inverted microscope at 4x or 10x magnification. This will be the 0-hour time

point.

Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator.

Time-Lapse Imaging: Capture images of the same scratch area at regular intervals (e.g.,

every 4-8 hours) for up to 24 hours or until the scratch in the control well is nearly closed.

Quantification: Measure the width of the scratch at multiple points for each image. Calculate

the average width for each time point and treatment condition.

Data Analysis: Determine the percentage of wound closure at each time point for all

conditions. Calculate the percentage of inhibition of migration for each GST concentration

relative to the vehicle control.

Mandatory Visualizations
Signaling Pathway
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Caption: Proposed signaling pathway for the anti-angiogenic effect of Gold Sodium
Thiomalate.

Experimental Workflow: Tube Formation Assay
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Caption: Experimental workflow for the in vitro tube formation assay.
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Experimental Workflow: Cell Migration (Scratch) Assay
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Caption: Experimental workflow for the in vitro cell migration scratch assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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